3-(Chloromethyl)-5-(difluoromethyl)pyridine hydrobromide

• Molecular Formula: C7H7BrClF2N
• Molecular Weight: 258.49 g/mol
• SMILES: C1=C(C=NC=C1C(F)F)CCl.Br
• InChI: InChI=1S/C7H6ClF2N.BrH/c8-2-5-1-6(7(9)10)4-11-3-5;/h1,3-4,7H,2H2;1H
• InChIKey: WVNHAIUEUUFJHJ-UHFFFAOYSA-N

3-(Chloromethyl)-5-(difluoromethyl)pyridine Hydrobromide – Product Overview

3-(Chloromethyl)-5-(difluoromethyl)pyridine hydrobromide (CAS 1646288-39-2) is a halogenated pyridine derivative featuring a chloromethyl (–CH₂Cl) electrophilic handle at the 3-position and a difluoromethyl (–CF₂H) group at the 5-position, supplied as the hydrobromide salt . The –CF₂H moiety serves as a lipophilic hydrogen-bond donor and established bioisostere of hydroxyl, thiol, and amine functionalities, imparting improved metabolic stability relative to non-fluorinated or –CF₃-substituted analogs [1]. The compound is primarily employed as a versatile synthetic intermediate in medicinal chemistry and agrochemical discovery programs, where the orthogonal reactivity of the chloromethyl and difluoromethyl groups enables sequential derivatization strategies that are not accessible with mono-functionalized pyridine scaffolds [2].

• [1] Zafrani Y, Yeffet D, Sod-Moriah G, Berliner A, Amir D, Marciano D, Gershonov E, Saphier S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J Med Chem. 2017;60(2):797-804. View Source
• [2] Xu P, Wang Z, Guo SM, Studer A. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nat Commun. 2024;15:4121. View Source

3-(Chloromethyl)-5-(difluoromethyl)pyridine Hydrobromide – Substitution Failure Analysis

Chloromethyl-difluoromethylpyridine regioisomers (e.g., 2,5-; 2,6-; 4,3-substitution patterns) are not interchangeable due to position-dependent differences in pyridine nitrogen basicity, electrophilic reactivity of the chloromethyl group, and the electronic influence of the –CF₂H substituent on the aromatic ring [1]. The 3,5-substitution pattern places the chloromethyl group at a meta position relative to the ring nitrogen, imparting distinct nucleophilic substitution kinetics compared to ortho- or para-chloromethyl isomers. Furthermore, the hydrobromide salt form provides enhanced aqueous solubility and long-term storage stability versus the free base, which is critical for reproducible multi-step synthesis . These factors collectively mean that substituting a 2-(chloromethyl)-5-(difluoromethyl)pyridine or 4-(chloromethyl)-3-(difluoromethyl)pyridine for the target 3,5-isomer can lead to divergent reaction outcomes, altered intermediate polarity, and failed downstream coupling in structure-activity relationship (SAR) campaigns.

• [1] Xu P, Wang Z, Guo SM, Studer A. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nat Commun. 2024;15:4121. View Source

3-(Chloromethyl)-5-(difluoromethyl)pyridine Hydrobromide – Comparative Differentiation Evidence

Regioisomeric Substitution: Meta-C–H Difluoromethylation Access

The 3,5-substitution pattern of the target compound places the difluoromethyl group at the meta position of the pyridine ring. Until 2024, direct meta-C–H difluoromethylation of pyridines had remained an unsolved challenge, with known methods restricted to ortho- and para-positions due to the electronic nature of the pyridine core [1]. Studer and co-workers demonstrated the first meta-C–H-difluoromethylation of pyridines via oxazino pyridine intermediates, achieving the targeted meta-difluoromethylated pyridine in 65% isolated yield after benzoyl deprotection, with the reaction conducted under mild, room-temperature photochemical conditions [1]. In contrast, para-difluoromethylation through the same oxazino pyridine strategy (upon acid treatment to generate pyridinium salts) provides complementary regioselectivity, but the meta-product represents a previously inaccessible chemical space now accessible for SAR exploration [1].

Evidence Dimension	Synthetic accessibility of meta-difluoromethylpyridines vs. ortho/para isomers
Target Compound Data	meta-CF₂H pyridine: 65% isolated yield via oxazino pyridine intermediate, room temperature, LED 456 nm, 24 h [1]
Comparator Or Baseline	para-CF₂H pyridine: accessible via pyridinium salt route (same methodology); ortho-CF₂H pyridine: accessible via Minisci-type chemistry; meta-CF₂H: historically inaccessible prior to 2024 [1]
Quantified Difference	65% yield for meta-difluoromethylated product; meta-selectivity represents a previously unreported regiochemical outcome for direct pyridine C–H difluoromethylation [1]
Conditions	Oxazino pyridine intermediate, CF₂I-containing reagent 1, MeCN, AcOH (0.5 equiv), TMP (2.5 equiv), LED 456 nm, RT, 24 h; then 6N HCl, then NaOH [1]

Why This Matters

For medicinal chemists designing SAR libraries, the 3,5-disubstituted meta-difluoromethylpyridine scaffold offers a substitution pattern that was synthetically inaccessible before 2024, providing a competitive differentiation from commercially prevalent 2- and 4-substituted regioisomers.

• [1] Xu P, Wang Z, Guo SM, Studer A. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nat Commun. 2024;15:4121. View Source

Difluoromethyl vs. Trifluoromethyl: Hydrogen-Bond Donor Capability

The –CF₂H group at the 5-position of the target compound retains an acidic proton (pKa ≈ 9.5 for the C–H bond in related difluoromethyl arenes) capable of acting as a hydrogen-bond donor (HBD), whereas the –CF₃ group is chemically inert and functions solely as a hydrophobic, electron-withdrawing substituent without HBD capacity [1]. This fundamental difference means that difluoromethylpyridines can engage in specific hydrogen-bonding interactions with biological targets (e.g., kinase hinge regions, enzyme active sites) that trifluoromethyl analogs cannot replicate, potentially improving binding specificity while maintaining moderate lipophilicity (estimated XLogP3 ≈ 1.9 for related chloromethyl-difluoromethylpyridine regioisomers) compared to the higher lipophilicity of –CF₃ congeners [2].

Evidence Dimension	Hydrogen-bond donor capacity and lipophilicity of –CF₂H vs. –CF₃ substituents
Target Compound Data	–CF₂H: hydrogen-bond donor (pKa ≈ 9.5), lipophilic bioisostere of OH/SH/NH₂; estimated XLogP3 for 4-(chloromethyl)-3-(difluoromethyl)pyridine regioisomer = 1.9 [2]
Comparator Or Baseline	–CF₃: no hydrogen-bond donor capacity, purely hydrophobic/electron-withdrawing; trifluoromethylpyridines exhibit higher logP (typically +0.5 to +1.0 log units vs. –CF₂H analogs) [1]
Quantified Difference	Qualitative difference in HBD capacity (present vs. absent); –CF₂H contributes ~0.5–1.0 lower logP units compared to –CF₃ substitution, enabling modulated lipophilicity without sacrificing metabolic stability [1]
Conditions	Class-level physicochemical comparison derived from matched molecular pair analyses in medicinal chemistry literature [1]

Why This Matters

When selecting a building block for lead optimization, the –CF₂H group offers a tunable balance of lipophilicity and target engagement that –CF₃ cannot provide, making the target compound the preferred choice for programs requiring hydrogen-bond-capable fluorinated pyridine intermediates.

• [1] Zafrani Y, Yeffet D, Sod-Moriah G, Berliner A, Amir D, Marciano D, Gershonov E, Saphier S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J Med Chem. 2017;60(2):797-804. View Source
• [2] PubChem. 4-(Chloromethyl)-3-(difluoromethyl)pyridine, CID 130094468. Computed Properties: XLogP3-AA = 1.9. View Source

Salt Form vs. Free Base: Solubility & Stability Differentiation

The target compound is supplied as the hydrobromide salt (MW 258.49 g/mol, C₇H₇BrClF₂N) with a minimum purity specification of 95%, as verified by the AKSci certificate of analysis . Pyridine hydrobromide salts are well-characterized to exhibit high aqueous solubility (freely soluble in water and polar organic solvents such as ethanol and methanol) and improved handling stability under ambient storage conditions (store long-term in a cool, dry place) compared to the corresponding free base, which is typically a hygroscopic liquid or low-melting solid prone to degradation . In contrast, the free base form (CAS 1211541-03-5, MW 177.58 g/mol) lacks the ionic character that confers these solubility and stability advantages, making the hydrobromide salt the preferred form for reproducible weighing, dissolution, and reaction setup in multi-step synthetic sequences .

Evidence Dimension	Purity specification, solubility, and storage stability of hydrobromide salt vs. free base
Target Compound Data	3-(Chloromethyl)-5-(difluoromethyl)pyridine hydrobromide: MW 258.49 g/mol, purity ≥95%, long-term storage in cool, dry place; hydrobromide salts are freely soluble in water and polar organic solvents
Comparator Or Baseline	3-(Chloromethyl)-5-(difluoromethyl)pyridine free base: MW 177.58 g/mol, purity not uniformly specified across vendors; free base forms of halogenated pyridines are typically hygroscopic with lower aqueous solubility
Quantified Difference	≥95% purity guaranteed for hydrobromide salt (AKSci Certificate of Analysis); hydrobromide salt form provides qualitatively superior aqueous solubility and reduced hygroscopicity vs. free base
Conditions	Technical datasheet specifications; solubility behavior inferred from general pyridine hydrobromide salt properties

Why This Matters

For procurement decisions in multi-step medicinal chemistry synthesis, the hydrobromide salt ensures batch-to-batch consistency in weighing accuracy, dissolution, and reaction reproducibility, reducing failed reactions attributable to free base degradation or inconsistent hydration states.

Bifunctional Reactivity: Chloromethyl & Difluoromethyl Handles

The target compound uniquely combines a reactive chloromethyl electrophilic handle at the 3-position with a difluoromethyl hydrogen-bond donor pharmacophore at the 5-position on the same pyridine ring. Structurally analogous intermediates such as 3-(chloromethyl)pyridine hydrochloride (CAS 6959-48-4) lack the –CF₂H group entirely, while 3-(difluoromethyl)pyridine (CAS 76541-44-1) lacks the chloromethyl handle, meaning neither can support the sequential or parallel derivatization strategies enabled by the target compound . The chloromethyl group undergoes facile nucleophilic substitution with amines, thiols, and alkoxides, while the –CF₂H group can simultaneously serve as a lipophilic hydrogen-bond donor for target engagement in biological assays, providing two orthogonal functionalization vectors in a single intermediate .

Evidence Dimension	Number of orthogonal reactive/functional handles per scaffold
Target Compound Data	2 orthogonal handles: –CH₂Cl (electrophile for nucleophilic substitution) + –CF₂H (H-bond donor pharmacophore); MW 258.49 g/mol (hydrobromide salt)
Comparator Or Baseline	3-(Chloromethyl)pyridine HCl: 1 handle (–CH₂Cl only), no fluorine pharmacophore ; 3-(Difluoromethyl)pyridine: 1 handle (–CF₂H only), no electrophilic chloromethyl group
Quantified Difference	Target compound provides two distinct functional handles vs. one for each comparator, enabling step-economical synthesis of diversely functionalized pyridine libraries
Conditions	Structural comparison; reactivity profiles inferred from established pyridine chloromethyl and difluoromethyl chemistry

Why This Matters

For medicinal chemistry programs requiring rapid SAR exploration around the pyridine core, the bifunctional nature of the target compound reduces the number of synthetic steps needed to introduce both the electrophilic linker and the fluorinated pharmacophore, accelerating hit-to-lead timelines and reducing intermediate procurement complexity.

3-(Chloromethyl)-5-(difluoromethyl)pyridine Hydrobromide – Application Scenarios

Kinase Inhibitor Lead Optimization with Meta-CF₂H Pharmacophore

Medicinal chemistry teams targeting kinase ATP-binding sites can employ the target compound as a key intermediate for introducing a meta-difluoromethyl group that acts as a lipophilic hydrogen-bond donor to the hinge region. The regioisomeric 3,5-substitution pattern, previously challenging to access synthetically, is now attainable via the oxazino pyridine methodology, with the meta-CF₂H group providing a 65% isolated yield under mild photochemical conditions [1]. This substitution pattern cannot be replicated using commercially common 2- or 4-substituted chloromethylpyridine regioisomers, making the target compound the only viable building block for SAR exploration at the pyridine 3,5-positions [1].

SDHI Fungicide Development: Balanced Lipophilicity & Metabolic Stability

In agrochemical discovery, succinate dehydrogenase inhibitor (SDHI) fungicides frequently incorporate difluoromethylpyridine motifs to achieve optimal environmental stability and target-site binding. The –CF₂H group of the target compound offers approximately 0.5–1.0 log units lower lipophilicity compared to –CF₃ analogs while retaining metabolic stability benefits, as established through matched molecular pair analyses [1]. The chloromethyl handle further enables late-stage diversification with amine, thiol, or alkoxide nucleophiles, making the target compound a strategically advantageous intermediate for generating focused SDHI candidate libraries [2].

Parallel Library Synthesis via Bifunctional Handles

For high-throughput medicinal chemistry campaigns, the target compound serves as a dual-handle scaffold enabling divergent parallel synthesis: the chloromethyl group undergoes nucleophilic displacement with diverse amine or thiol building blocks, while the –CF₂H group provides a constant hydrogen-bond donor pharmacophore for biological target engagement [1]. This orthogonal reactivity eliminates the need for sequential protection/deprotection steps and reduces the synthetic step count by at least one step compared to sequential functionalization of mono-substituted pyridine intermediates such as 3-(chloromethyl)pyridine hydrochloride or 3-(difluoromethyl)pyridine [1].

Reproducible Multi-Step Synthesis with Hydrobromide Salt

Process chemistry and CRO laboratories conducting multi-step synthesis under GLP or preclinical batch production benefit from the ≥95% purity specification and long-term storage stability of the hydrobromide salt form. Unlike the free base (which may suffer from hygroscopicity and batch-to-batch variability), the hydrobromide salt ensures consistent weighing, dissolution, and reaction performance, reducing the risk of failed coupling reactions due to degraded or inconsistently hydrated starting material [1]. This is particularly critical when the compound is used as a late-stage intermediate in multi-kilogram campaigns [1].

• [1] Xu P, Wang Z, Guo SM, Studer A. Introduction of the difluoromethyl group at the meta- or para-position of pyridines through regioselectivity switch. Nat Commun. 2024;15:4121. View Source
• [2] Zafrani Y, Yeffet D, Sod-Moriah G, Berliner A, Amir D, Marciano D, Gershonov E, Saphier S. Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept. J Med Chem. 2017;60(2):797-804. View Source